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Compound of Interest

Compound Name: Fluorescent brightener 251

Cat. No.: B15600260

This technical guide provides comprehensive safety and handling information for Fluorescent
Brightener 251, intended for researchers, scientists, and drug development professionals. The
information is compiled from various safety data sheets and scientific literature to ensure a
thorough understanding of the substance's properties and associated hazards.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of Fluorescent Brightener 251
is fundamental to its safe handling. The following table summarizes key quantitative data.

Property Value Reference

CAS Number 16324-27-9 [1]

Appearance Light yellow crystalline powder ~ Chem-suppliers.com
Melting Point >360°C Chem-suppliers.com
Solubility Soluble inwater (up to 30 g/l Chem-suppliers.com

at 25°C)

pH Value 7-9 (1% aqueous solution) Chem-suppliers.com
Molecular Formula C36H36N12014S4-Na4 [2]

Molecular Weight 1,080.97 g/mol [2]

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b15600260?utm_src=pdf-interest
https://www.benchchem.com/product/b15600260?utm_src=pdf-body
https://www.benchchem.com/product/b15600260?utm_src=pdf-body
https://www.benchchem.com/product/b15600260?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Identification and Classification

According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.122),
Fluorescent Brightener 251 is not considered hazardous.[3] However, some suppliers
indicate that it may cause skin irritation, serious eye irritation, and respiratory irritation.[4] It is
crucial to handle this chemical with appropriate care and to consult the specific Safety Data
Sheet (SDS) provided by the supplier.

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize exposure and
ensure laboratory safety.

Handling

» Ventilation: Handle in a well-ventilated place.[5][6] Use only with adequate ventilation.[4]

e Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and
eye/face protection.[4][5][6]

e Hygiene: Avoid contact with skin, eyes, and personal clothing.[4][5] Wash hands thoroughly
after handling.[4] Do not eat, drink, or smoke while handling.

e Dust Control: Avoid formation of dust and aerosols.[5][6] Minimize dust generation and
accumulation.[4]

Ignition Sources: Keep away from sources of ignition.[4] Use non-sparking tools.[6]

Storage

» Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][6] Store
at room temperature.[3]

e Incompatibilities: Incompatible with strong oxidizing agents.[3]

Exposure Controls and Personal Protection
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The following table outlines the recommended personal protective equipment (PPE) to be used

when handling Fluorescent Brightener 251.

Protection Type Recommendation

Reference

) Wear safety glasses with side
Eye/Face Protection )
shields (or goggles).

[3]

_ . Wear protective gloves and
Skin Protection ) )
protective clothing.

[3]

If exposure limits are exceeded

or irritation is experienced,
Respiratory Protection NIOSH/MSHA approved

respiratory protection should

be worn.

[3]

First Aid Measures

In the event of exposure, prompt and appropriate first aid is critical.
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Exposure Route

First Aid Measures

Reference

Inhalation

Remove to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Consult a

physician if necessary.

[3]

Skin Contact

Wash skin with soap and
water. Take off contaminated
clothing immediately. Consult a

doctor if irritation develops.

[3]L6]

Eye Contact

Wash with plenty of water for
at least 15 minutes. Consult a

doctor.

[3][6]

Ingestion

Clean mouth with water. Never
give anything by mouth to an
unconscious person. Do NOT
induce vomiting without
medical advice. Call a doctor
or Poison Control Center

immediately.

[3]41(6]

Accidental Release Measures

In case of a spill or accidental release, follow these procedures:

o Personal Precautions: Ensure adequate ventilation.[3] Wear protective equipment and keep

unprotected personnel away.[4]

e Environmental Precautions: Do not let the product enter drains, other waterways, or soil.[4]

[5]

o Containment and Cleanup: Prevent further leakage or spillage if safe to do so.[3] Cover

powder spills with a plastic sheet or tarp to minimize spreading.[3] Vacuum, sweep up, or

absorb with inert material and place into a suitable disposal container.[4]
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Toxicological and Ecotoxicological Information
Toxicological Data

Limited specific toxicological data for Fluorescent Brightener 251 is publicly available. One
source indicates that the acute oral and dermal toxicity of a similar compound, Fluorescent
Brightener 220, is low.[7] Another study on three optical brighteners, including stilbene
derivatives similar to Fluorescent Brightener 251, showed potential toxicity mechanisms
involving the generation of reactive oxygen species (ROS) in the model organism
Caenorhabditis elegans.[2]

Environmental Fate

Stilbene-type fluorescent whitening agents, such as Fluorescent Brightener 251, are
generally not readily biodegradable.[1][5] However, they can be degraded by photochemical
processes in sunlit natural waters.[1][5] These compounds are expected to be released into the
environment, affecting surface water, sediment, and soil.[8] During wastewater treatment,
fluorescent brightening agents strongly adsorb to sludge.[8]

Experimental Protocols

The following are standardized OECD guidelines that can be adapted for the toxicological and
environmental fate assessment of Fluorescent Brightener 251.

Acute Oral Toxicity - OECD 420 (Fixed Dose Procedure)

This method is designed to assess the acute oral toxicity of a substance.

e Principle: Groups of animals of a single sex (typically female rats) are dosed in a stepwise
procedure using fixed doses (5, 50, 300, and 2000 mg/kg). The initial dose is selected based
on a sighting study. The endpoint is the observation of clear signs of toxicity at one of the
fixed dose levels, rather than death.[9][10][11][12][13]

e Procedure:
o Asighting study is performed to determine the appropriate starting dose.[11][13]

o The test substance is administered in a single dose by gavage to fasted animals.[9][10]
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o Animals are observed for a period of at least 14 days.[10][11]
o Dalily detailed observations and weekly measurements of weighing are recorded.[9]

o Agross necropsy is performed at the end of the study.[9]

Acute Dermal Irritation/Corrosion - OECD 404

This guideline provides a method for assessing the potential of a substance to cause skin
irritation or corrosion.

e Principle: A single dose of the test substance is applied to a small area of the skin of an
experimental animal (albino rabbit). Untreated skin serves as a control. The degree of
irritation or corrosion is evaluated at specific intervals.[1][8][14]

e Procedure:

o The test substance (0.5 ml for liquids or 0.5 g for solids) is applied to an approximately 6
cm? area of skin and covered with a gauze patch.[1][8][15]

o The exposure period is 4 hours.[1]

o Skin reactions (erythema and edema) are scored at 60 minutes, and then at 24, 48, and
72 hours after patch removal.[8]

o Observations may continue for up to 14 days to determine the reversibility of effects.[1][3]

Acute Eye Irritation/Corrosion - OECD 405

This test is used to evaluate the potential of a substance to cause eye irritation or corrosion.

e Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of
an experimental animal (albino rabbit). The other eye serves as a control. The degree of eye
irritation/corrosion is evaluated by scoring lesions of the conjunctiva, cornea, and iris at
specific intervals.[2][4][5][6][16]

e Procedure:
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[e]

The test substance is placed in the conjunctival sac of one eye.[2]

o

The eyes are not washed for at least 24 hours after instillation, unless immediate corrosive
effects are observed.[2]

(¢]

The eyes are examined at 1, 24, 48, and 72 hours after application.[4][5][6]

[¢]

Ocular lesions are scored to evaluate the severity and reversibility of the effects.[2][16]

Fish, Acute Toxicity Test - OECD 203

This guideline describes a method to determine the acute toxicity of substances to fish.

e Principle: Fish (such as zebrafish or rainbow trout) are exposed to the test substance in
different concentrations for a 96-hour period. Mortalities and abnormal behavior are
recorded, and the LC50 (the concentration that is lethal to 50% of the fish) is calculated.[17]
[18][19][20]

e Procedure:

[¢]

A range-finding test is conducted to determine the appropriate test concentrations.[17][19]

o

Fish are exposed to at least five test concentrations for 96 hours.[17]

Mortalities are recorded at 24, 48, 72, and 96 hours.[17][19]

[e]

o

The LC50 is calculated using appropriate statistical methods.[18][20]

Ready Biodegradability - OECD 301 B (CO2 Evolution
Test)

This test assesses the ready biodegradability of a chemical in an aerobic aqueous medium.

 Principle: A solution or suspension of the test substance in a mineral medium is inoculated
with microorganisms and incubated under aerobic conditions. The degradation is followed by
measuring the amount of CO2 produced.[21][22]

e Procedure:
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o The test substance is added to a mineral medium and inoculated with a source of
microorganisms (e.g., activated sludge).[22]

o The test runs for 28 days.[21][22]
o The amount of CO2 evolved is measured and compared to the theoretical maximum.[21]

o A substance is considered readily biodegradable if it reaches a pass level of 60% of the
theoretical CO2 production within a 10-day window during the 28-day test.[22]

Visualizations

The following diagrams illustrate key safety and logical workflows for handling chemical
substances like Fluorescent Brightener 251.
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Caption: General workflow for safe chemical handling.
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Caption: Hierarchy of safety controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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